Cas no 2168867-22-7 (3-(2-chloro-3,6-difluorophenyl)-2-oxopropanoic acid)

• Product Name: 3-(2-chloro-3,6-difluorophenyl)-2-oxopropanoic acid
• CAS No: 2168867-22-7
• MF: C₉H₅ClF₂O₃
• MW: 234.584008932114
• CID: 5874910
• PubChem ID: 137733867
• Update Time: 2025-06-25

3-(2-chloro-3,6-difluorophenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-3,6-difluorophenyl)-2-oxopropanoic acid
• EN300-1997776
• 2168867-22-7
• SY340961

• Inchi： 1S/C9H5ClF2O3/c10-8-4(3-7(13)9(14)15)5(11)1-2-6(8)12/h1-2H,3H2,(H,14,15)
• InChI Key： NNWPPLNLLKJKMQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CC(C(=O)O)=O)F)F

Computed Properties

• Exact Mass: 233.9895280g/mol
• Monoisotopic Mass: 233.9895280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-(2-chloro-3,6-difluorophenyl)-2-oxopropanoic acid

Introduction to 3-(2-chloro-3,6-difluorophenyl)-2-oxopropanoic acid (CAS No. 2168867-22-7)

3-(2-chloro-3,6-difluorophenyl)-2-oxopropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2168867-22-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenyl ring substituted with chloro and fluoro groups, coupled with an acetoacetic acid moiety. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 3-(2-chloro-3,6-difluorophenyl)-2-oxopropanoic acid is particularly intriguing due to its potential in modulating biological pathways. The chloro and fluoro substituents on the aromatic ring are known to influence electronic distribution and metabolic stability, while the carboxylic acid and ketone functionalities provide opportunities for further derivatization. Such structural features are often exploited in drug design to enhance binding affinity, selectivity, and pharmacokinetic profiles.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural scaffolds. The phenyl ring derivatives, especially those with halogen substitutions, have been extensively studied for their roles in various therapeutic applications. For instance, 2-chloro-3,6-difluorophenyl groups are commonly found in agrochemicals and pharmaceuticals due to their ability to interact with biological targets in a highly specific manner. This specificity is crucial for developing drugs that minimize off-target effects and improve therapeutic efficacy.

3-(2-chloro-3,6-difluorophenyl)-2-oxopropanoic acid has been investigated in several preclinical studies for its potential biological activity. One of the most notable areas of research involves its role as a precursor or intermediate in the synthesis of active pharmaceutical ingredients (APIs). The compound’s ability to undergo various chemical transformations makes it a versatile building block for medicinal chemists. For example, it can be used to introduce diverse functional groups through reactions such as esterification, amidation, or alkylation, thereby generating novel compounds with tailored properties.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 3-(2-chloro-3,6-difluorophenyl)-2-oxopropanoic acid. These methodologies allow researchers to predict binding interactions and assess potential drug-like characteristics with high precision. The compound’s favorable physicochemical properties, such as solubility and metabolic stability, make it an attractive candidate for further development. Additionally, its structural similarity to known bioactive molecules suggests that it may exhibit comparable pharmacological effects.

The synthesis of 3-(2-chloro-3,6-difluorophenyl)-2-oxopropanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of aromatic precursors followed by condensation reactions to introduce the acetoacetic acid moiety. The use of advanced catalytic systems has improved the efficiency of these processes, reducing both reaction times and waste generation. Such green chemistry approaches align with the industry’s push toward sustainable manufacturing practices.

In terms of biological evaluation, 3-(2-chloro-3,6-difluorophenyl)-2-oxopropanoic acid has shown promise in several in vitro assays. Studies have indicated that it may possess inhibitory activity against certain enzymes or receptors relevant to diseases such as cancer and inflammation. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential for translating preclinical findings into clinical applications.

The compound’s molecular structure also makes it a candidate for exploring structure-activity relationships (SAR). By systematically modifying substituents on the phenyl ring or altering the acetoacetic acid moiety, researchers can generate libraries of derivatives with varying biological profiles. This strategy has been successfully employed in the development of drugs targeting neurological disorders, infectious diseases, and metabolic conditions. The flexibility offered by 3-(2-chloro-3,6-difluorophenyl)-2-oxopropanoic acid as a scaffold is particularly valuable in this context.

As computational methods continue to evolve, virtual screening techniques are becoming increasingly integral to drug discovery pipelines. Molecules like 3-(2-chloro-3,6-difluorophenyl)-2-oxopropanoic acid can be rapidly screened against large databases of biological targets using molecular docking algorithms. These predictions help prioritize compounds for experimental validation based on their predicted binding affinities and interaction modes. Such high-throughput approaches have significantly accelerated the identification of lead compounds in medicinal chemistry programs.

The regulatory landscape also plays a critical role in the development and commercialization of novel compounds like 3-(2-chloro-3,6-difluorophenyl)-2-oxopropanoic acid. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for ensuring safety and efficacy before human use. Preclinical data generation involves rigorous testing across multiple models to demonstrate toxicity profiles and pharmacokinetic behavior. Only after these stringent evaluations can a compound proceed to clinical trials.

In conclusion, 3-(2-chloro-3,6-difluorophenyl)-2-oxopropanoic acid (CAS No. 2168867-22-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activity。 Its role as a versatile intermediate underscores its importance in drug discovery efforts。 As research progresses，this compound will continue to be explored for its therapeutic applications，contributing to innovations in medicine。 The collaborative efforts between academia，industry，and regulatory bodies will be instrumental in realizing its full potential。